Calcium hydroxide, hydrate

Specification

• Description: Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999); Calcium dihydroxide is a calcium hydroxide. It has a role as an astringent.; A white powder prepared from lime that has many medical and industrial uses. It is in many dental formulations, especially for root canal filling.; See also: Calcium polysulfide (active moiety of); Calcium Hydroxide; Sodium Hydroxide (component of) ... View More ...
• CAS No.: 1332-69-0
• Molecular Formula: CaH2O2; Ca(OH)2
• Molecular Weight: 74.09 g/mol
• IUPAC Name: calcium;dihydroxide
• Standard InChI: InChI=1S/Ca.2H2O/h;2*1H2/q+2;;/p-2
• Standard InChI Key: AXCZMVOFGPJBDE-UHFFFAOYSA-L
• Impurities: Calcium carbonate, magnesium salts, iron.
• SMILES: O.[OH-].[OH-].[Ca+2]
• Canonical SMILES: [OH-].[OH-].[Ca+2]
• Boiling Point: Decomposes (NIOSH, 2024); Decomposes; decomposes
• Colorform: Crystals or soft granules or powder; Soft, hexagonal crystals; Rhombic, trigonal, colorless crystals; Soft, white crystalline powder; White powder [Note: Readily absorbs CO2 from the air to form calcium carbonate]
• Flash Point: /Calcium Hydroxide is/ non flammable
• Melting Point: 1076 °F (Decomposes) (Loses H2O) (NIOSH, 2024); 1076 °F (decomposes) (loses water); 1076 °F (decomposes) (loses H₂O); 1076 °F (Decomposes) (Loses H2O)